N-[4-(6-methyl-1,3-benzoxazol-2-yl)phenyl]-3-(3-nitrophenyl)acrylamide

• IUPAC Name: (E)-N-[4-(6-methyl-1,3-benzoxazol-2-yl)phenyl]-3-(3-nitrophenyl)prop-2-enamide
• InChI: InChI=1S/C23H17N3O4/c1-15-5-11-20-21(13-15)30-23(25-20)17-7-9-18(10-8-17)24-22(27)12-6-16-3-2-4-19(14-16)26(28)29/h2-14H,1H3,(H,24,27)/b12-6+
• InChI Key: KAWSPZIXEBGVPN-WUXMJOGZSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)N=C(O2)C3=CC=C(C=C3)NC(=O)C=CC4=CC(=CC=C4)[N+](=O)[O-]
• Isomeric SMILES: CC1=CC2=C(C=C1)N=C(O2)C3=CC=C(C=C3)NC(=O)/C=C/C4=CC(=CC=C4)[N+](=O)[O-]
• Molecular Formula: C23H17N3O4
• Molecular Weight: 399.4 g/mol

Description

N-[4-(6-methyl-1,3-benzoxazol-2-yl)phenyl]-3-(3-nitrophenyl)acrylamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of N-[4-(6-methyl-1,3-benzoxazol-2-yl)phenyl]-3-(3-nitrophenyl)acrylamide is not fully understood. However, it has been suggested that it exerts its anti-tumor effects by inducing apoptosis in cancer cells. It also inhibits the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory mediators.
Biochemical and Physiological Effects:
N-[4-(6-methyl-1,3-benzoxazol-2-yl)phenyl]-3-(3-nitrophenyl)acrylamide has been found to exhibit various biochemical and physiological effects. It has been shown to reduce the levels of reactive oxygen species (ROS) and increase the activity of antioxidant enzymes, such as superoxide dismutase (SOD) and catalase (CAT). It also inhibits the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α).

Advantages and Limitations for Lab Experiments

One of the major advantages of using N-[4-(6-methyl-1,3-benzoxazol-2-yl)phenyl]-3-(3-nitrophenyl)acrylamide in lab experiments is its diverse range of potential applications. It can be used in various assays, such as cell viability assays, ROS assays, and apoptosis assays. However, one of the limitations is its relatively high cost, which may limit its use in large-scale experiments.

Future Directions

There are several future directions for the study of N-[4-(6-methyl-1,3-benzoxazol-2-yl)phenyl]-3-(3-nitrophenyl)acrylamide. One area of interest is the development of novel derivatives with improved properties, such as increased potency and selectivity. Additionally, further studies are needed to elucidate the mechanism of action and to investigate its potential applications in other fields, such as neuroprotection and cardiovascular disease. Finally, the development of more cost-effective synthesis methods may facilitate the widespread use of this compound in scientific research.
In conclusion, N-[4-(6-methyl-1,3-benzoxazol-2-yl)phenyl]-3-(3-nitrophenyl)acrylamide is a promising compound with potential applications in various fields of scientific research. Its anti-tumor, anti-inflammatory, and anti-oxidant properties make it a valuable tool for the study of various diseases and conditions. Further research is needed to fully understand its mechanism of action and to develop more cost-effective synthesis methods.

Scientific Research Applications

N-[4-(6-methyl-1,3-benzoxazol-2-yl)phenyl]-3-(3-nitrophenyl)acrylamide has been extensively studied for its potential applications in various fields of scientific research. It has been found to exhibit anti-tumor, anti-inflammatory, and anti-oxidant properties. Additionally, it has shown promise as a fluorescent probe for the detection of metal ions and as a photosensitizer for photodynamic therapy.